2-(3-Aminoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one
Overview
Description
2-(3-Aminoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one, also known as 2-AAP, is an organic compound with a wide range of applications in the scientific research field. It is a cyclic amine, a type of chemical compound that contains a ring of atoms with at least one nitrogen atom. 2-AAP is an important building block for many synthetic products, and its unique structure allows it to be used in a variety of biological and chemical reactions.
Scientific Research Applications
Comprehensive Analysis of 2-(3-Aminoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one
Medicinal Chemistry Azetidine Scaffolds: Azetidine compounds are increasingly used in medicinal chemistry due to their presence in biologically active natural compounds and drug candidates. They serve as ligands for metal-catalyzed transformations and as chiral auxiliaries in stereoselective transformations .
Pharmacology Piperidine Derivatives: Piperidine derivatives are key in drug discovery, showing a wide range of biological activities. They are used as anticancer, antiviral, antimalarial, antimicrobial, antifungal, antihypertension, analgesic, anti-inflammatory, anti-Alzheimer, antipsychotic, and anticoagulant agents .
Biochemistry Azetidine in Enzyme Inhibition: Azetidine moieties find application in enzyme inhibition, such as human chymase inhibitors and gamma amino butyric acid reuptake inhibitors. This highlights their potential in biochemical research for developing new therapeutic agents .
Agrochemistry Azetidine in Crop Protection: The azetidine motif is also significant in agrochemical industries for its role in crop protection. Its incorporation into agrochemicals can lead to the development of new fungicides and bactericides .
Drug Synthesis Azetidine Cores Functionalization: Recent methods for functionalizing azetidine cores involve metalation, C–H activation, radical or biocatalytic processes. These advancements facilitate the synthesis of complex drugs with azetidine motifs .
Neuropharmacology Piperidine as CNS Modulators: Piperidine compounds exhibit functionalities that make them suitable as central nervous system (CNS) modulators. This includes their use in the development of treatments for conditions like Alzheimer’s disease and various psychoses .
Use of azetidine scaffolds in stereoselective transformations Synthesis and biological evaluation of novel azetidine derivatives Recent advances in the synthesis and reactivity of azetidines Piperidine-based drug discovery — University of Arizona Piperidine nucleus in the field of drug discovery
properties
IUPAC Name |
2-(3-aminoazetidin-1-yl)-1-piperidin-1-ylethanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19N3O/c11-9-6-12(7-9)8-10(14)13-4-2-1-3-5-13/h9H,1-8,11H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OSSSIXQOOAHGSW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)CN2CC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H19N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Aminoazetidin-1-yl)-1-(piperidin-1-yl)ethan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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